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Compound of Interest

Compound Name: 4-Ethyl-2-hydroxybenzoic acid

Cat. No.: B1266913 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Ethyl-2-hydroxybenzoic acid, a

salicylic acid derivative. The document details its chemical properties, potential synthetic

routes, and discusses its relevance in the broader context of drug discovery and development

based on the activities of structurally related hydroxybenzoic acids.

Core Chemical Identity and Properties
The formal IUPAC name for the compound is 4-ethyl-2-hydroxybenzoic acid.[1] It is also

known by synonyms such as 4-ethylsalicylic acid.[1][2]

Quantitative Data Summary
The key physicochemical properties of 4-Ethyl-2-hydroxybenzoic acid are summarized in the

table below for easy reference and comparison.
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Property Value Source

IUPAC Name 4-ethyl-2-hydroxybenzoic acid PubChem[1]

CAS Number 22890-53-5 PubChem[1]

Molecular Formula C₉H₁₀O₃ PubChem[1]

Molecular Weight 166.17 g/mol PubChem[1]

Boiling Point 313 °C at 760 mmHg LookChem[2]

Density 1.247 g/cm³ LookChem[2]

Flash Point 157.3 °C LookChem[2]

Vapor Pressure 0.000218 mmHg at 25°C LookChem[2]

Synthesis and Experimental Protocols
The synthesis of 4-Ethyl-2-hydroxybenzoic acid can be achieved through methods

analogous to the well-established Kolbe-Schmitt reaction, which involves the carboxylation of a

phenoxide.[3] A plausible synthetic route starts from 3-ethylphenol.

Example Protocol: Carboxylation of 3-Ethylphenol
This protocol is based on a known method for the synthesis of 4-Ethyl-2-hydroxybenzoic
acid.[2]

Materials:

3-Ethylphenol

Potassium carbonate

Water

Hydrochloric acid (concentrated)

Standard laboratory glassware for reactions under pressure and temperature control
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Heating mantle and stirrer

Filtration apparatus

Procedure:

In a high-pressure reaction vessel, combine 3-ethylphenol and potassium carbonate in

water.

Seal the vessel and heat the mixture to 150 °C with continuous stirring.

Maintain the reaction conditions for 18 hours.

After the reaction period, cool the vessel to room temperature and carefully release any

pressure.

Transfer the aqueous reaction mixture to a beaker.

While stirring, slowly acidify the mixture with concentrated hydrochloric acid until the product

precipitates completely.

Collect the solid product by vacuum filtration.

Wash the collected solid with cold water to remove inorganic impurities.

Further purification can be achieved by recrystallization from an appropriate solvent system

(e.g., ethanol/water).

Alternative Synthesis Route
An alternative pathway involves the palladium-catalyzed hydroxylation of p-ethylbenzoic acid.

This method utilizes potassium acetate, palladium diacetate, and p-benzoquinone in N,N-

dimethyl acetamide, heated at 115 °C for 15 hours.[2]

Biological Activity and Potential in Drug
Development
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While specific research on the biological activity of 4-Ethyl-2-hydroxybenzoic acid is limited,

the broader class of hydroxybenzoic acids is known for a wide range of pharmacological

effects, including antimicrobial, anti-inflammatory, antioxidant, and anti-platelet aggregating

properties.[4][5] These activities make them and their derivatives interesting scaffolds for drug

development.

Relevance as a Bioactive Scaffold
Derivatives of hydroxybenzoic acids are widely used as preservatives (parabens) in

pharmaceuticals, cosmetics, and food.[6] The core structure is a versatile starting point for

synthesizing more complex molecules with targeted biological activities. The ethyl group at the

4-position and the hydroxyl group at the 2-position of the title compound offer sites for further

chemical modification to optimize pharmacological properties.

Analogous Signaling Pathways
To understand the potential mechanisms of action, it is instructive to examine the signaling

pathways modulated by closely related compounds. For example, 4-hydroxybenzoic acid (4-

HBA), which lacks the ethyl group, has been shown to act as a signaling molecule in the

bacterium Shigella sonnei.

In this pathway, the enzyme UbiC synthesizes 4-HBA from chorismate. The 4-HBA molecule

then binds to the AaeR response regulator, which in turn controls the expression of genes

related to virulence, biofilm formation, and extracellular polysaccharide production.[7] This

demonstrates how a simple hydroxybenzoic acid can play a crucial role in regulating complex

biological processes.

Signaling pathway of 4-hydroxybenzoic acid (4-HBA) in S. sonnei.

Another relevant study demonstrated that 4-hydroxy-benzoic acid can promote the proliferation

of ER-positive breast cancer cells by activating key signaling pathways. The compound was

found to increase the phosphorylation of ERK, PI3K, AKT, and the estrogen receptor alpha

(ERα), suggesting an estrogen-like effect.[8] This highlights the potential for hydroxybenzoic

acid derivatives to interact with significant cellular signaling cascades.
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Estrogenic signaling of 4-hydroxy-benzoic acid via ERα pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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